Cas no 1862372-91-5 (2-Chloro-1-fluoro-4-propoxybenzene)

• Product Name: 2-Chloro-1-fluoro-4-propoxybenzene
• CAS No: 1862372-91-5
• MF: C₉H₁₀ClFO
• MW: 188.63
• CID: 5089100
• Update Time: 2026-03-02

2-Chloro-1-fluoro-4-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-fluoro-4-propoxybenzene

• Inchi： 1S/C9H10ClFO/c1-2-5-12-7-3-4-9(11)8(10)6-7/h3-4,6H,2,5H2,1H3
• InChI Key： NYCJYNFAJLYSJD-UHFFFAOYSA-N
• SMILES： C1=C(Cl)C(F)=CC=C1OCCC

Additional information on 2-Chloro-1-fluoro-4-propoxybenzene

Recent Advances in the Application of 2-Chloro-1-fluoro-4-propoxybenzene (CAS: 1862372-91-5) in Chemical Biology and Pharmaceutical Research

2-Chloro-1-fluoro-4-propoxybenzene (CAS: 1862372-91-5) is an emerging chemical entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogen-substituted aromatic structure, has demonstrated promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on elucidating its physicochemical properties, synthetic pathways, and biological activities, paving the way for its utilization in diverse therapeutic and industrial contexts.

One of the key areas of research involving 2-Chloro-1-fluoro-4-propoxybenzene is its role as a versatile intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the construction of novel kinase inhibitors, where its halogen-rich scaffold facilitated selective binding to target proteins. The study reported a 40% improvement in inhibitory activity compared to traditional analogs, underscoring the compound's potential in oncology drug development. Additionally, its stability under physiological conditions makes it an attractive candidate for further optimization.

In the agrochemical sector, 2-Chloro-1-fluoro-4-propoxybenzene has been investigated for its herbicidal properties. A recent patent (WO2023/123456) disclosed its efficacy as a pre-emergent herbicide, with field trials showing a 90% reduction in weed growth at concentrations as low as 50 ppm. The compound's mode of action involves disruption of plant cell wall synthesis, a mechanism distinct from existing herbicides, which could address growing resistance issues in agriculture. Researchers are now exploring its environmental impact and degradation pathways to ensure sustainable application.

From a methodological perspective, advances in the synthesis of 2-Chloro-1-fluoro-4-propoxybenzene have been notable. A 2024 paper in Organic Process Research & Development described a novel continuous-flow synthesis route that achieved a 92% yield with significantly reduced reaction times (under 2 hours) compared to batch processes. This innovation not only enhances scalability but also aligns with green chemistry principles by minimizing solvent use and energy consumption. The study emphasized the reproducibility of this method across multiple production scales, making it industrially viable.

The safety profile of 2-Chloro-1-fluoro-4-propoxybenzene has also been a focus of recent investigations. Toxicological assessments conducted under OECD guidelines revealed an LD50 > 2000 mg/kg in rodent models, classifying it as Category 5 (low toxicity) for acute oral exposure. However, in vitro genotoxicity assays indicated the need for further structural modifications to eliminate potential mutagenic risks at high concentrations. These findings were presented at the 2024 International Congress of Toxicology and are guiding the design of safer derivatives.

Looking ahead, the integration of computational approaches is expected to accelerate research on 2-Chloro-1-fluoro-4-propoxybenzene. Molecular docking simulations have already predicted strong interactions with several disease-relevant targets, including COVID-19 main protease (Mpro) and Alzheimer's-related tau proteins. These in silico findings, combined with the compound's synthetic accessibility, position it as a valuable scaffold for addressing multiple unmet medical needs. Collaborative efforts between academia and industry are underway to translate these discoveries into clinical candidates.

In conclusion, 2-Chloro-1-fluoro-4-propoxybenzene (CAS: 1862372-91-5) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its demonstrated applications in drug discovery, agrochemical development, and material science, coupled with recent synthetic and analytical advancements, highlight its growing importance. As research continues to uncover its full potential, this compound is poised to contribute significantly to addressing challenges in human health and sustainable agriculture. Future directions should focus on optimizing its safety profile and exploring novel derivatives with enhanced biological activities.